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Compound of Interest

Compound Name: Pigment red 112

Cat. No.: B035991 Get Quote

Technical Support Center: Pigment Red 112
Dispersions
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Pigment Red 112 dispersions. The information provided is based on publicly available data

and general principles of pigment dispersion science.

Disclaimer
Quantitative data directly correlating pH to the stability of Pigment Red 112 dispersions, such

as zeta potential vs. pH curves or particle size analysis at various pH levels, is not readily

available in the public domain. The guidance provided herein is based on the general

properties of Pigment Red 112 and established principles of colloid and dispersion science. It

is strongly recommended that users perform their own studies to determine the optimal pH and

formulation for their specific application.

Troubleshooting Guide
This guide addresses common issues encountered during the preparation and storage of

Pigment Red 112 dispersions.
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Issue Potential Cause Troubleshooting Steps

Flocculation or Agglomeration

Inadequate Dispersant: The

type or concentration of the

dispersant may not be optimal

for the system's pH.

1. Review Dispersant Choice:

Consider the pH of your

dispersion. Anionic dispersants

are generally more effective at

neutral to alkaline pH, while

non-ionic dispersants can be

effective over a broader pH

range. 2. Optimize Dispersant

Concentration: Create a ladder

study with varying dispersant

concentrations to find the

optimal level. 3. Check for pH

Shifts: Measure the pH of the

dispersion. Unexpected shifts

could be causing the

dispersant to become less

effective.

pH Near Isoelectric Point

(IEP): At the IEP, the pigment's

surface charge is neutral,

leading to minimal electrostatic

repulsion and a high tendency

to agglomerate.

1. Adjust pH: Move the pH of

the dispersion away from the

suspected IEP. For many

organic pigments, this means

adjusting to a more alkaline pH

(e.g., 8-9) to ensure a negative

surface charge and promote

electrostatic stabilization. 2.

Incorporate a Steric Stabilizer:

Use a non-ionic dispersant

with long polymeric chains to

provide steric hindrance

between particles, which is

less dependent on pH.

High Ionic Strength: High

concentrations of salts can

compress the electrical double

layer around the pigment

1. Use Deionized Water:

Prepare dispersions using

deionized or distilled water to

minimize ionic content. 2.
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particles, reducing electrostatic

repulsion.

Review Formulation

Components: Identify and

minimize the use of

components that contribute to

high ionic strength.

Poor Color Strength

Incomplete Dispersion:

Pigment agglomerates are not

being broken down into

primary particles, leading to

inefficient light scattering.

1. Optimize Dispersion Energy:

Increase the milling time or

intensity. 2. Evaluate Wetting

Agent: Ensure a suitable

wetting agent is used to

displace air from the pigment

surface. 3. Check for

Flocculation: Even if initially

well-dispersed, particles may

be re-agglomerating. Address

any flocculation issues as

described above.

Viscosity Changes (Increase or

Decrease)

Flocculation: The formation of

a network of flocculated

particles can lead to a

significant increase in viscosity.

1. Address Flocculation: See

the troubleshooting steps for

flocculation. A change in pH

could be the root cause.

Dispersant Overload: An

excess of certain dispersants

can lead to an increase in

viscosity.

1. Reduce Dispersant

Concentration: Titrate the

dispersant to find the minimum

effective concentration.

Settling: In a well-stabilized,

low-viscosity system, particles

may settle over time due to

gravity.

1. Introduce a Rheology

Modifier: Add a thickener to

increase the viscosity of the

continuous phase and hinder

settling.

pH Instability Interaction with Formulation

Components: Acidic or basic

components in the formulation

can alter the pH over time.

1. Buffer the System:

Incorporate a suitable buffer to

maintain the desired pH. 2.

Evaluate Component

Compatibility: Ensure all
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components are stable and

compatible at the target pH.

Frequently Asked Questions (FAQs)
Q1: What is the recommended pH range for Pigment Red 112 dispersions?

A1: Based on technical data sheets, Pigment Red 112 is typically supplied as a powder with a

pH in a 10% slurry ranging from 3.5 to 8.0.[1][2][3][4] This suggests that the pigment is robust

across a relatively wide pH range. However, the optimal pH for a stable dispersion will depend

on the specific formulation, including the type of dispersant and other additives used. For

aqueous dispersions relying on electrostatic stabilization, a pH of 8-9 is often a good starting

point to ensure a sufficiently negative surface charge on the pigment particles.

Q2: How does pH affect the stability of Pigment Red 112 dispersions?

A2: The pH of a dispersion is a critical factor influencing its stability, primarily through its effect

on the pigment's surface charge. This is a fundamental concept in colloid science.[5]

At the Isoelectric Point (IEP): The pigment particles have a net neutral charge. This results in

the absence of electrostatic repulsion, leading to rapid agglomeration and instability. The

exact IEP for Pigment Red 112 is not publicly available and would need to be determined

experimentally.

Away from the IEP: As the pH is adjusted away from the IEP, the pigment particles develop a

surface charge (either positive in acidic conditions or negative in alkaline conditions). This

charge creates an electrostatic repulsion between particles, which helps to prevent

agglomeration and maintain a stable dispersion. Generally, a zeta potential of ±30 mV or

greater is indicative of good electrostatic stability.[5]

Q3: What type of dispersant is best for Pigment Red 112 at different pH values?

A3: The choice of dispersant is highly dependent on the desired pH of the final formulation.

Anionic Dispersants: These dispersants carry a negative charge and are most effective in

neutral to alkaline conditions (pH > 7). They work by adsorbing onto the pigment surface and

increasing the negative charge, thereby enhancing electrostatic repulsion.
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Non-ionic Dispersants: These dispersants do not rely on charge for stabilization. Instead,

they have long polymeric chains that extend into the surrounding medium, creating a

physical barrier (steric hindrance) that prevents particles from approaching each other. Non-

ionic dispersants are generally effective over a wider pH range and are less sensitive to high

ionic strength.

Cationic Dispersants: These are less common for pigment dispersions in coatings and inks

but carry a positive charge and would be most effective in acidic conditions (pH < IEP).

For a robust formulation, a combination of anionic and non-ionic dispersants can be beneficial,

providing both electrostatic and steric stabilization.

Q4: How can I determine the isoelectric point (IEP) of my Pigment Red 112?

A4: The IEP is a critical parameter for understanding and controlling dispersion stability. It can

be determined by measuring the zeta potential of the pigment dispersion at various pH values.

The pH at which the zeta potential is zero is the IEP. This is typically done using a specialized

instrument that measures electrophoretic mobility.

Q5: What is a general experimental protocol to test the effect of pH on the stability of a

Pigment Red 112 dispersion?

A5: A systematic approach is necessary to determine the optimal pH for your specific system.

Experimental Protocols
Protocol for Determining Optimal pH for Dispersion
Stability
1. Objective: To identify the pH range that provides the most stable dispersion of Pigment Red
112 in a given formulation.

2. Materials:

Pigment Red 112
Deionized water
Selected dispersant(s) (e.g., an anionic and a non-ionic dispersant)
pH adjustment solutions (e.g., 0.1M HCl and 0.1M NaOH)
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pH meter
High-shear mixer or bead mill
Particle size analyzer (e.g., dynamic light scattering)
Viscometer
Graduated cylinders for sedimentation testing

3. Procedure:

4. Data Analysis:

Data Presentation
While specific quantitative data for the pH-dependent stability of Pigment Red 112 is not

available, the following table summarizes the general properties of Pigment Red 112 based on

technical data sheets.

Property Value Reference(s)

Chemical Type Monoazo [1][3]

C.I. Name Pigment Red 112 [1][2][3][6]

CAS Number 6535-46-2 [3][6]

pH of 10% Slurry 3.5 - 8.0 [1][2][4]

Acid Resistance Good to Excellent [2][4][6]

Alkali Resistance Good to Excellent [2][4][6]

Heat Stability ~180-200°C [3][6]

Mandatory Visualization
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pH Scale

Pigment Surface Charge & Zeta Potential

Dispersion Stability

Acidic (pH < IEP)

Neutral (pH = IEP) Positive Charge
(High Positive Zeta Potential)

Alkaline (pH > IEP) Zero Charge
(Zeta Potential = 0)

Negative Charge
(High Negative Zeta Potential)

StableUnstable (Flocculation)Stable

Click to download full resolution via product page

Caption: Relationship between pH, Zeta Potential, and Dispersion Stability.
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Caption: Troubleshooting Workflow for Pigment Red 112 Dispersion Instability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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